Cas no 83540-97-0 (Diisopropyl (r)-(+)-malate)

Diisopropyl (r)-(+)-malate structure

Product Name:Diisopropyl (r)-(+)-malate

CAS No:83540-97-0

MF:C₁₀H₁₈O₅

MW:218.246923923492

MDL:MFCD00274204

CID:720290

Update Time:2024-10-26

Diisopropyl (r)-(+)-malate Chemical and Physical Properties

Names and Identifiers

- (R)-Diisopropyl 2-hydroxysuccinate
- Butanedioic acid,2-hydroxy-, 1,4-bis(1-methylethyl) ester, (2R)-
- Diisopropyl (R)-(+)-malate
- dipropan-2-yl (2R)-2-hydroxybutanedioate
- L-MALIC ACID DIISOPROPYL ESTER
- Diisopropyl (R)-(+)-2-hydroxysuccinate
- (2R)-2-Hydroxybutanedioic acid 1,4-bis(1-methylethyl) ester
- 1,4-Bis(1-methylethyl) (2R)-2-hydroxybutanedioate (ACI)
- Butanedioic acid, hydroxy-, bis(1-methylethyl) ester, (2R)- (9CI)
- Butanedioic acid, hydroxy-, bis(1-methylethyl) ester, (R)- (ZCI)
- (2R)-Diisopropyl 2-hydroxybutanedioate
- 1,4-Bis(propan-2-yl) (2R)-2-hydroxybutanedioate
- Diisopropyl D-malate
- Diisopropyl (r)-(+)-malate
- MDL： MFCD00274204
- Inchi： 1S/C10H18O5/c1-6(2)14-9(12)5-8(11)10(13)15-7(3)4/h6-8,11H,5H2,1-4H3/t8-/m1/s1
- InChI Key： XYVHRFVONMVDGK-MRVPVSSYSA-N
- SMILES： C(C(=O)OC(C)C)[C@@H](O)C(=O)OC(C)C

Computed Properties

Exact Mass: 218.11500
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 7
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.9

Experimental Properties

Color/Form: Not determined
Density: 1.095
Boiling Point: 301 ºC
Flash Point: 108 ºC
Refractive Index: n20/D 1.43(lit.)
PSA: 72.83000
LogP: 0.64060
Solubility: Not determined

Diisopropyl (r)-(+)-malate Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38

Diisopropyl (r)-(+)-malate Customs Data

HS CODE：2918199090
Customs Data：

China Customs Code:
2918199090

Overview:

HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Diisopropyl (r)-(+)-malate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB436267-5 g	(R)-Diisopropyl 2-hydroxysuccinate; .	83540-97-0		5g	€118.50	2023-07-18
abcr	AB436267-25 g	(R)-Diisopropyl 2-hydroxysuccinate; .	83540-97-0		25g	€178.00	2023-07-18
abcr	AB436267-100 g	(R)-Diisopropyl 2-hydroxysuccinate; .	83540-97-0		100g	€407.50	2023-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QS554-1g	Diisopropyl (r)-(+)-malate	83540-97-0	98%	1g	70.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QS554-20g	Diisopropyl (r)-(+)-malate	83540-97-0	98%	20g	880.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QS554-5g	Diisopropyl (r)-(+)-malate	83540-97-0	98%	5g	266.0CNY	2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R91130-10g	(R)-Diisopropyl 2-hydroxysuccinate	83540-97-0		10g	¥518.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R91130-1g	(R)-Diisopropyl 2-hydroxysuccinate	83540-97-0		1g	¥178.0	2021-09-04
TRC	D493538-100mg	Diisopropyl (r)-(+)-malate	83540-97-0		100mg	$64.00	2023-05-18
TRC	D493538-250mg	Diisopropyl (r)-(+)-malate	83540-97-0		250mg	$75.00	2023-05-18

Diisopropyl (r)-(+)-malate Production Method

Production Method 1

2217-15-4

83540-97-0

Reaction Conditions

1.1 Reagents: Ethylene glycol , Samarium iodide (SmI2) Solvents: Tetrahydrofuran

Reference

Reductions with samarium(II) iodide

Molander, Gary A., Organic Reactions (Hoboken, 1994, 46,

Production Method 2

2217-15-4

83540-97-0

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide
1.2 Reagents: Lithium bromide Solvents: Acetone
1.3 Reagents: Magnesium oxide , Hydrogen Catalysts: Palladium Solvents: Water

Reference

Process for the stereoselective transformation of a diol to an alcohol

, European Patent Organization, , ,

Production Method 3

62961-64-2

83540-97-0

Reaction Conditions

1.1 Reagents: Samarium iodide (SmI2) Solvents: Ethylene glycol

Reference

Preparation of D-malic acid esters by treatment of L-tartrate esters with samarium iodide.

, Japan, , ,

Production Method 4

83540-97-0

Reaction Conditions

1.1 Solvents: Acetonitrile

Reference

Synthesis of unnatural (R)-malates from L-tartrates

Rho, Ho-Sik, Synthetic Communications, 1998, 28(5), 843-847

Production Method 5

371160-97-3

83540-97-0

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol ; 45 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Preparation of enantiopure butane-2,3-diacetals of glycolic acid and alkylation reactions leading to α-hydroxy acid and amide derivatives

Ley, Steven V.; et al, Organic & Biomolecular Chemistry, 2004, 2(24), 3608-3617

Production Method 6

371160-97-3

83540-97-0

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol

Reference

Butane-2,3-diacetal-desymmetrized glycolic acid-a new building block for the stereoselective synthesis of enantiopure α-hydroxy acids

Diez, Elena; et al, Angewandte Chemie, 2001, 40(15), 2906-2909

Production Method 7

117470-88-9

83540-97-0

Reaction Conditions

1.1 Reagents: Sodium cyanoborohydride Solvents: Tetrahydrofuran
1.2 Reagents: Sulfuric acid (cyclic glycol esters) Solvents: Diethyl ether , Water

Reference

Vicinal diol cyclic sulfates. Like epoxides only more reactive

Gao, Yun; et al, Journal of the American Chemical Society, 1988, 110(22), 7538-9

Production Method 8

371160-92-8

83540-97-0

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -78 °C; 15 min, -78 °C
1.2 1 h, -78 °C; -78 °C → -30 °C
1.3 Reagents: Acetic acid Solvents: Water ; -30 °C
2.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol ; 45 h, 80 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Preparation of enantiopure butane-2,3-diacetals of glycolic acid and alkylation reactions leading to α-hydroxy acid and amide derivatives

Ley, Steven V.; et al, Organic & Biomolecular Chemistry, 2004, 2(24), 3608-3617

Production Method 9

371161-05-6

83540-97-0

Reaction Conditions

1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
2.1 Reagents: Ozone Solvents: Dichloromethane
2.2 Reagents: Triphenylphosphine
3.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
3.2 -
3.3 Reagents: Acetic acid
4.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol

Reference

Butane-2,3-diacetal-desymmetrized glycolic acid-a new building block for the stereoselective synthesis of enantiopure α-hydroxy acids

Diez, Elena; et al, Angewandte Chemie, 2001, 40(15), 2906-2909

Production Method 10

137490-63-2

83540-97-0

Reaction Conditions

1.1 Catalysts: Camphorsulfonic acid Solvents: Methanol
2.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
3.1 Reagents: Ozone Solvents: Dichloromethane
3.2 Reagents: Triphenylphosphine
4.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
4.2 -
4.3 Reagents: Acetic acid
5.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol

Reference

Butane-2,3-diacetal-desymmetrized glycolic acid-a new building block for the stereoselective synthesis of enantiopure α-hydroxy acids

Diez, Elena; et al, Angewandte Chemie, 2001, 40(15), 2906-2909

Production Method 11

83540-97-0

83541-68-8

Reaction Conditions

1.1 Reagents: Zinc , Methanesulfonic acid, compd. with pyridine (1:1) Catalysts: 2975587-73-4 Solvents: 1,2-Dimethoxyethane ; 1 h, rt
1.2 Reagents: Tributylstannane ; 15 min, rt; 72 h, -10 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water

Reference

A Nuclearity-Dependent Enantiodivergent Epoxide Opening via Enthalpy-Controlled Mononuclear and Entropy-Controlled Dinuclear (Salen)Titanium Catalysis

Li, Shengxiao; et al, Angewandte Chemie, 2023, 62(37),

Production Method 12

2217-15-4

83540-97-0

Reaction Conditions

1.1 Reagents: Ethylene glycol , Hexamethylphosphoramide , Samarium iodide (SmI2) Solvents: Tetrahydrofuran

Reference

Lanthanides in organic synthesis. 21. Highly efficient deoxygenation of α-oxygenated esters via a samarium diiodide-induced electron-transfer process

Kusuda, Kazuhiro; et al, Tetrahedron Letters, 1989, 30(22), 2945-8

Production Method 13

83540-97-0

Reaction Conditions

1.1 Reagents: Lithium bromide Solvents: 1,2-Dimethoxyethane
1.2 Reagents: Zinc Solvents: Water

Reference

Process for the stereoselective transformation of a diol to an alcohol

, European Patent Organization, , ,

Production Method 14

83540-97-0

Reaction Conditions

1.1 Reagents: Lithium chloride Solvents: Dimethylformamide
1.2 Solvents: Water

Reference

A practical synthesis of D-malate esters from L-tartrate esters

Gao, Yun; et al, Tetrahedron Letters, 1991, 32(27), 3155-8

Production Method 15

636-61-3

83540-97-0

Reaction Conditions

Reference

Process and intermediates for chiral isopropyl 3S-amino-2R-hydroxyalkanoates from chiral malic acid

, European Patent Organization, , ,

Production Method 16

371160-92-8

83540-97-0

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
1.2 -
1.3 Reagents: Acetic acid
2.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol

Reference

Butane-2,3-diacetal-desymmetrized glycolic acid-a new building block for the stereoselective synthesis of enantiopure α-hydroxy acids

Diez, Elena; et al, Angewandte Chemie, 2001, 40(15), 2906-2909

Production Method 17

60827-45-4

83540-97-0

Reaction Conditions

1.1 Catalysts: Camphorsulfonic acid Solvents: Methanol
1.2 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
1.3 Reagents: Ozone Solvents: Methanol , Dichloromethane
1.4 Reagents: Dimethyl sulfide
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
2.2 -
2.3 Reagents: Acetic acid
3.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol

Reference

Butane-2,3-diacetal-desymmetrized glycolic acid-a new building block for the stereoselective synthesis of enantiopure α-hydroxy acids

Diez, Elena; et al, Angewandte Chemie, 2001, 40(15), 2906-2909

Production Method 18

60827-45-4

83540-97-0

Reaction Conditions

1.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 2 h, reflux
1.2 Reagents: Triethylamine ; rt
2.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 80 min, reflux; cooled
3.1 Reagents: Oxygen Solvents: Acetone , Dichloromethane ; 5 min, -78 °C
3.2 Reagents: Ozone ; 4 h, -78 °C
3.3 Reagents: Oxygen ; -78 °C
3.4 Reagents: Dimethyl sulfide , Pyridine ; overnight, -78 °C → rt
4.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -78 °C; 15 min, -78 °C
4.2 1 h, -78 °C; -78 °C → -30 °C
4.3 Reagents: Acetic acid Solvents: Water ; -30 °C
5.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol ; 45 h, 80 °C
5.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Preparation of enantiopure butane-2,3-diacetals of glycolic acid and alkylation reactions leading to α-hydroxy acid and amide derivatives

Ley, Steven V.; et al, Organic & Biomolecular Chemistry, 2004, 2(24), 3608-3617

Production Method 19

371160-91-7

835640-77-2

83540-97-0

Reaction Conditions

1.1 Reagents: Oxygen Solvents: Acetone , Dichloromethane ; 5 min, -78 °C
1.2 Reagents: Ozone ; 4 h, -78 °C
1.3 Reagents: Oxygen ; -78 °C
1.4 Reagents: Dimethyl sulfide , Pyridine ; overnight, -78 °C → rt
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -78 °C; 15 min, -78 °C
2.2 1 h, -78 °C; -78 °C → -30 °C
2.3 Reagents: Acetic acid Solvents: Water ; -30 °C
3.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol ; 45 h, 80 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Preparation of enantiopure butane-2,3-diacetals of glycolic acid and alkylation reactions leading to α-hydroxy acid and amide derivatives

Ley, Steven V.; et al, Organic & Biomolecular Chemistry, 2004, 2(24), 3608-3617

Production Method 20

371160-91-7

83540-97-0

Reaction Conditions

1.1 Reagents: Ozone Solvents: Dichloromethane
1.2 Reagents: Triphenylphosphine
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran
2.2 -
2.3 Reagents: Acetic acid
3.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol

Reference

Butane-2,3-diacetal-desymmetrized glycolic acid-a new building block for the stereoselective synthesis of enantiopure α-hydroxy acids

Diez, Elena; et al, Angewandte Chemie, 2001, 40(15), 2906-2909

Production Method 21

371160-90-6

83540-97-0

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 80 min, reflux; cooled
2.1 Reagents: Oxygen Solvents: Acetone , Dichloromethane ; 5 min, -78 °C
2.2 Reagents: Ozone ; 4 h, -78 °C
2.3 Reagents: Oxygen ; -78 °C
2.4 Reagents: Dimethyl sulfide , Pyridine ; overnight, -78 °C → rt
3.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -78 °C; 15 min, -78 °C
3.2 1 h, -78 °C; -78 °C → -30 °C
3.3 Reagents: Acetic acid Solvents: Water ; -30 °C
4.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol ; 45 h, 80 °C
4.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Preparation of enantiopure butane-2,3-diacetals of glycolic acid and alkylation reactions leading to α-hydroxy acid and amide derivatives

Ley, Steven V.; et al, Organic & Biomolecular Chemistry, 2004, 2(24), 3608-3617

Production Method 22

371161-05-6

83540-97-0

Reaction Conditions

1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C → rt; 12 h, rt
2.1 Reagents: Oxygen Solvents: Acetone , Dichloromethane ; 5 min, -78 °C
2.2 Reagents: Ozone ; 4 h, -78 °C
2.3 Reagents: Oxygen ; -78 °C
2.4 Reagents: Dimethyl sulfide , Pyridine ; overnight, -78 °C → rt
3.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -78 °C; 15 min, -78 °C
3.2 1 h, -78 °C; -78 °C → -30 °C
3.3 Reagents: Acetic acid Solvents: Water ; -30 °C
4.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol ; 45 h, 80 °C
4.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Preparation of enantiopure butane-2,3-diacetals of glycolic acid and alkylation reactions leading to α-hydroxy acid and amide derivatives

Ley, Steven V.; et al, Organic & Biomolecular Chemistry, 2004, 2(24), 3608-3617

Production Method 23

137490-63-2

83540-97-0

Reaction Conditions

1.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 2 h, reflux
1.2 Reagents: Triethylamine ; rt
2.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C → rt; 12 h, rt
3.1 Reagents: Oxygen Solvents: Acetone , Dichloromethane ; 5 min, -78 °C
3.2 Reagents: Ozone ; 4 h, -78 °C
3.3 Reagents: Oxygen ; -78 °C
3.4 Reagents: Dimethyl sulfide , Pyridine ; overnight, -78 °C → rt
4.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -78 °C; 15 min, -78 °C
4.2 1 h, -78 °C; -78 °C → -30 °C
4.3 Reagents: Acetic acid Solvents: Water ; -30 °C
5.1 Reagents: Chlorotrimethylsilane Solvents: Isopropanol ; 45 h, 80 °C
5.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Preparation of enantiopure butane-2,3-diacetals of glycolic acid and alkylation reactions leading to α-hydroxy acid and amide derivatives

Ley, Steven V.; et al, Organic & Biomolecular Chemistry, 2004, 2(24), 3608-3617

Production Method 24

16533-72-5

83540-97-0

83541-68-8

Reaction Conditions

1.1 Reagents: Phosphorus pentachloride Solvents: Dichloromethane ; 0 °C; 3 h, rt; rt → -20 °C
1.2 Reagents: Pyridine Solvents: Dichloromethane ; -20 °C; 5 min, -20 °C; 15 min, -20 °C
2.1 Reagents: Zinc , Methanesulfonic acid, compd. with pyridine (1:1) Catalysts: 2975587-73-4 Solvents: 1,2-Dimethoxyethane ; 1 h, rt
2.2 Reagents: Tributylstannane ; 15 min, rt; 72 h, -10 °C
2.3 Reagents: Sodium bicarbonate Solvents: Water

Reference

A Nuclearity-Dependent Enantiodivergent Epoxide Opening via Enthalpy-Controlled Mononuclear and Entropy-Controlled Dinuclear (Salen)Titanium Catalysis

Li, Shengxiao; et al, Angewandte Chemie, 2023, 62(37),

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Cas no 83540-97-0 (Diisopropyl (r)-(+)-malate)

Diisopropyl (r)-(+)-malate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Diisopropyl (r)-(+)-malate Security Information

Diisopropyl (r)-(+)-malate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Diisopropyl (r)-(+)-malate Pricemore >>

Diisopropyl (r)-(+)-malate Production Method

Production Method 1

Production Method 2

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Production Method 12

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Production Method 23

Production Method 24

Diisopropyl (r)-(+)-malate Raw materials

Diisopropyl (r)-(+)-malate Preparation Products

Diisopropyl (r)-(+)-malate Related Literature

Related Categories

83540-97-0 (Diisopropyl (r)-(+)-malate) Related Products